Cas no 94317-95-0 (di-N-desethylamiodarone)

Di-N-desethylamiodarone is a metabolite of the antiarrhythmic drug amiodarone, formed through the sequential removal of two ethyl groups from the parent compound. It retains pharmacological activity, contributing to the therapeutic and toxicological profile of amiodarone. This metabolite is of interest in pharmacokinetic and pharmacodynamic studies due to its prolonged half-life and potential accumulation in tissues. Analytical reference standards of di-N-desethylamiodarone are utilized in research to investigate drug metabolism, monitor patient plasma levels, and assess interactions. Its structural similarity to amiodarone makes it valuable for understanding the drug's mechanism of action and side effects, particularly in cardiac and pulmonary toxicity studies.
di-N-desethylamiodarone structure
di-N-desethylamiodarone structure
Product Name:di-N-desethylamiodarone
CAS No:94317-95-0
MF:C21H21I2NO3
MW:589.205290555954
CID:1000847
PubChem ID:125134
Update Time:2025-05-28

di-N-desethylamiodarone Chemical and Physical Properties

Names and Identifiers

    • di-N-desethylamiodarone
    • (2-BUTYLBENZOFURAN-3-YL)[4-[2-AMINOETHOXY]-3,5-DIIODOPHENYL]METHANONE
    • [4-(2-aminoethoxy)-3,5-diiodophenyl]-(2-butyl-1-benzofuran-3-yl)methanone
    • DDEA
    • Desdiethylamiodarone
    • methanone,(4-(2-aminoethoxy)-3,5-diiodophenyl)(2-butyl-3-benzofuranyl)
    • N,N-Didesethylamiodarone
    • 3-{[4-(2-aminoethoxy)-3,5-diiodophenyl]carbonyl}-2-butyl-1-benzofuran
    • Methanone, (4-(2-aminoethoxy)-3,5-diiodophenyl)(2-butyl-3-benzofuranyl)-
    • SCHEMBL7242769
    • 94317-95-0
    • DTXSID90241425
    • CHEMBL1598
    • (2-Butylbenzofuran-3-yl)[4-[2- aminoethoxy]-3,5-diiodophenyl]methanone
    • L 33530
    • Di-N-desethyl Amiodarone
    • N,N-Di-desethyl Amiodarone
    • BDBM18959
    • Inchi： 1S/C21H21I2NO3/c1-2-3-7-18-19(14-6-4-5-8-17(14)27-18)20(25)13-11-15(22)21(16(23)12-13)26-10-9-24/h4-6,8,11-12H,2-3,7,9-10,24H2,1H3
    • InChI Key： ZOCLVGHDXBVATF-UHFFFAOYSA-N
    • SMILES： IC1C(=C(C=C(C=1)C(C1C2C=CC=CC=2OC=1CCCC)=O)I)OCCN

Computed Properties

  • Exact Mass: 588.96100
  • Monoisotopic Mass: 588.96109g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 8
  • Complexity: 480
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 65.5Ų

Experimental Properties

  • PSA: 65.46000
  • LogP: 6.25340

di-N-desethylamiodarone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-211283-1mg
Di-N-desethyl Amiodarone,
 94317-95-0
1mg
 ￥2106.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-211283-1 mg
Di-N-desethyl Amiodarone,
 94317-95-0
1mg
 ￥2,106.00 2023-07-10

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